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Compound of Interest

Compound Name: GalNAc-L96 free base

Cat. No.: B11931580

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of GalNAc-L96 free base, a triantennary N-
acetylgalactosamine (GalNAc) ligand used in the synthesis of sSiRNA-GalNAc conjugates for
targeted gene silencing.[1][2][3] Adherence to these guidelines is critical for personnel safety
and maintaining experimental integrity.

Hazard Identification and Precautionary Measures

GalNAc-L96 free base is classified as a substance that causes skin and serious eye irritation.
[4] It should be considered hazardous until further information becomes available.[1] All
laboratory personnel must wash thoroughly after handling.

Precautionary Statements:

P264: Wash thoroughly after handling.

e P280: Wear protective gloves/eye protection/face protection.

o P302+P352: If on skin: Wash with plenty of water.

o P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P321: Specific treatment (see on this label).
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e P332+P313: If skin irritation occurs: Get medical advice/attention.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial when handling GalNAc-L96 free base. The following

table summarizes the recommended equipment.

PPE Category

Item

Specification

Purpose

Eye and Face

Safety Glasses

ANSI Z87.1-
compliant, with side

shields.

Protects against
splashes and airborne

particles.

To be worn over
safety glasses for

maximum protection,

Provides full-face

Face Shield ] protection from
especially when
] splashes.
handling larger
quantities or powders.
] ] o Protects skin from
Chemical-Resistant Nitrile or neoprene )
Hand direct contact and
Gloves gloves. S
irritation.
Protects clothing and
Standard, long- ] ]
Body Laboratory Coat skin from accidental

sleeved lab coat.

spills.

Respiratory

Fume Hood

Use when handling
the solid powder form

to avoid inhalation.

Prevents inhalation of

the substance.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling GalNAc-L96 free base in a laboratory

setting.

e Preparation:
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o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Verify that all necessary PPE is available and in good condition.

o Have a copy of the Safety Data Sheet (SDS) readily accessible.

e Donning PPE:
o Put on a laboratory coat.
o Wear safety glasses with side shields.
o Put on chemical-resistant gloves.

e Handling the Compound:

[¢]

GalNACc-L96 is supplied as a solid and should be stored at -20°C for long-term stability.

o When preparing solutions, handle the solid powder within a fume hood to minimize
inhalation risk.

o A stock solution can be made by dissolving the solid in a solvent of choice, which should
be purged with an inert gas. It is sparingly soluble in ethanol and DMSO (1-10 mg/ml).

o For aqueous solutions, it is sparingly soluble in PBS (pH 7.2) at 1-10 mg/ml. It is not
recommended to store agueous solutions for more than one day.

o Avoid creating dust.
e Post-Handling:
o Securely close the container of GaINAc-L96 free base.
o Clean the work area thoroughly.
o Dispose of any contaminated materials according to the disposal plan.

» Doffing PPE:
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[e]

Remove gloves first, avoiding contact with the outside of the gloves.

o

Remove the laboratory coat.

[¢]

Remove safety glasses.

[¢]

Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of GaINAc-L96 free base and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:
o GalNAc-L96 free base must not be disposed of with household garbage.
o Do not allow the product to reach the sewage system.

o Collect all waste material (unused compound, contaminated consumables) in a
designated, labeled hazardous waste container.

e Contaminated Materials:

o All disposable items that have come into contact with the chemical, such as pipette tips,
tubes, and gloves, should be considered contaminated.

o Place these items in the designated hazardous waste container.
o Packaging:

o Uncleaned packagings must be disposed of according to official regulations.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling GalNAc-L96 free base,
from preparation to disposal.
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1. Preparation
(Clean workspace, gather PPE)

2. Don PPE
(Lab coat, gloves, safety glasses)

3. Handling

(Weigh/dissolve in fume hood)

4. Post-Handling
(Secure container, clean area)

5. Doff PPE 7. Waste Disposal
(Remove gloves, coat, glasses) (Collect in hazardous waste)

6. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of GalNAc-L96 Free Base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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